Cas no 36744-90-8 (Sulfilimine,S,S-diphenyl-)

• Product Name: Sulfilimine,S,S-diphenyl-
• CAS No: 36744-90-8
• MF: C₁₂H₁₁NS
• MW: 201.287441492081
• MDL: MFCD00001757
• CID: 318609
• PubChem ID: 608422
• Update Time: 2025-04-23

Sulfilimine,S,S-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Sulfilimine,S,S-diphenyl-
• imino(diphenyl)-λ⁴-sulfane
• AC1LCXGM
• AC1Q4V3Q
• CHEMBL374038
• diphenyl free sulfimide
• imino(diphenyl)-
• N-H Diphenylsulfilimine
• PubChem23530
• S,S-diphenyl-sulfilimine
• S,S-Diphenylsulfilimine
• S,S-diphenylsulfylimine
• S,S-diphenylsulphilimine
• S,S-Diphenylsulphimine
• SCHEMBL2610969
• D2002
• D85664
• Sulfilimine, S,S-diphenyl-
• EINECS 253-182-0
• AS-58646
• AKOS037645220
• (Phenylsulfinimidoyl)benzene #
• S,S-Diphenylsulphimide
• (DIPHENYL-??-SULFANYLIDENE)AMINE
• imino(diphenyl)-lambda4-sulfane
• 36744-90-8
• diphenylsulfylimine
• 1,1'-sulfinimidoyldibenzene
• DTXSID501313978
• S,S-DIPHENYLSULFIMIDE
• E4-sulfanimine
• Diphenyl-

• MDL： MFCD00001757
• Inchi： 1S/C12H11NS/c13-14(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10,13H
• InChI Key： LEXXWUCMDYEREL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C=CC=CC=1)=N

Computed Properties

• Exact Mass: 201.06133
• Monoisotopic Mass: 248.071641
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.3
• XLogP3: 5

Experimental Properties

• Density: 1.13
• Boiling Point: 339.4°Cat760mmHg
• Flash Point: 159°C
• Refractive Index: 1.623
• PSA: 23.85

Additional information on Sulfilimine,S,S-diphenyl-

Sulfilimine, S,S-diphenyl- (CAS No. 36744-90-8): A Comprehensive Overview

The compound Sulfilimine, S,S-diphenyl- (CAS No. 36744-90-8) is a highly specialized chemical entity that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Known for its unique structure and reactivity, this compound serves as an important tool in various synthetic pathways, particularly in the realm of S,S-diphenylsulfidimines and related compounds.

Firstly, it is essential to understand the structural framework of Sulfilimine, S,S-diphenyl-. The compound features a central sulfur atom bonded to two phenyl groups, forming a symmetric structure. This symmetry plays a crucial role in its chemical behavior, making it highly reactive and versatile in different reaction conditions. The S,S-diphenylsulfidimine moiety is particularly noted for its ability to participate in various nucleophilic substitutions and coupling reactions.

One of the most notable applications of Sulfilimine, S,S-diphenyl- lies in its role as a key intermediate in the synthesis of complex organic molecules. Its reactivity makes it an ideal candidate for constructing sulfonamides, thioethers, and other sulfur-containing compounds, which are integral to pharmaceuticals and agrochemicals. Recent studies have highlighted its potential in the development of heterocyclic compounds, a class of molecules that are widely used in drug discovery due to their diverse biological activities.

Moreover, Sulfilimine, S,S-diphenyl- has been explored for its applications in catalysis. Its unique electronic and steric properties make it a valuable component in the design of metal complexes and organocatalysts. For instance, researchers have investigated its role in asymmetric catalysis, where it can enhance enantioselectivity in reactions, thereby facilitating the synthesis of chiral compounds with high precision.

Another area of research that has gained traction is the use of Sulfilimine, S,S-diphenyl- in medicinal chemistry. Its ability to form stable intermediates and reactants has made it a valuable asset in the development of bioactive compounds. Recent advancements have demonstrated its potential in the synthesis of antibiotics, anti-inflammatory agents, and cancer therapeutic agents, underscoring its importance in modern drug discovery.

Furthermore, the compound's role in green chemistry has been a subject of growing interest. Its involvement in reactions that minimize waste and reduce environmental impact aligns with the principles of sustainable chemical synthesis. For example, studies have explored its use in enantioselective catalysis and biodegradable polymers, contributing to the development of eco-friendly materials.

It is also worth noting the advancements in the understanding of Sulfilimine, S,S-diphenyl-'s reactivity under various reaction conditions. Recent research has delved into its behavior in different solvents, temperatures, and pH levels, providing valuable insights into optimizing reaction yields and selectivities. This deeper understanding has enabled researchers to harness its full potential in diverse chemical transformations.

Additionally, the compound's applications extend to the field of analytical chemistry. Its unique spectral properties make it a useful marker in various analytical techniques, including mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. This has been instrumental in advancing methods for the identification and quantification of complex molecules.

Looking ahead, the future of Sulfilimine, S,S-diphenyl- is poised to be even more promising. Ongoing research is focused on expanding its applications in drug delivery systems, biomaterials, and nanotechnology. These emerging areas are expected to further diversify its role in the pharmaceutical and biomedical industries.

In conclusion, Sulfilimine, S,S-diphenyl- (CAS No. 36744-90-8) stands as a testament to the intricate interplay between structure and reactivity in organic chemistry. Its versatility, combined with its unique properties, positions it as an indispensable tool in modern chemical synthesis and drug discovery. As research continues to uncover new applications and refine existing ones, this compound will undoubtedly remain at the forefront of scientific innovation.